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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918 Get Quote

Affiliation: Advanced Perfumery & Sensory Science Division

Introduction
Dimethyl hexadecanedioate (CAS No. 106-19-4), the dimethyl ester of hexadecanedioic acid,

is a long-chain aliphatic diester. While not a primary odorant, its physicochemical properties

suggest potential utility in modern fragrance compositions as a versatile solvent, carrier, and

fixative. Its low volatility, high boiling point, and excellent solvency for a wide range of fragrance

raw materials make it a candidate for enhancing the stability, longevity, and overall

performance of a scent.

These application notes provide a comprehensive overview of the potential uses of Dimethyl
hexadecanedioate in fragrance formulations. The document outlines its physical properties,

proposes its functional roles, and provides detailed protocols for its evaluation and

incorporation into fragrance concentrates and finished products. The information is intended for

researchers, perfumers, and formulation scientists in the fragrance and consumer products

industries.

Physicochemical Properties
The performance of Dimethyl hexadecanedioate in a fragrance formulation is largely dictated

by its physical and chemical properties. A summary of these key parameters is provided in the

table below.
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Property Value
Significance in Fragrance
Applications

IUPAC Name Dimethyl hexadecanedioate Standard chemical identifier.

CAS Number 106-19-4
Unique registry number for

substance identification.

Molecular Formula C₁₈H₃₄O₄
Influences molecular weight

and polarity.

Molecular Weight 314.46 g/mol Contributes to its low volatility.

Appearance
White crystalline solid or

powder

Requires solubilization for use

in liquid fragrance systems.

Boiling Point 356.7 °C at 760 mmHg
Indicates very low volatility, a

key property for a fixative.

Melting Point 56-59 °C
The compound is a solid at

room temperature.

Solubility

Soluble in ethanol and other

organic solvents; Insoluble in

water.

Compatible with standard

fragrance diluents.

Vapor Pressure
~1.4 x 10⁻⁵ mmHg at 25 °C

(estimated)

Extremely low vapor pressure

confirms its potential as a base

note and fixative.

Odor Profile Faint, waxy, or fatty odor

Its low intrinsic odor ensures

minimal interference with the

intended fragrance profile.

Applications in Fragrance Compositions
Based on its properties, Dimethyl hexadecanedioate can serve several functions within a

fragrance formulation:

Fixative: Due to its high molecular weight and low vapor pressure, it can slow down the

evaporation of more volatile fragrance ingredients, thereby increasing the tenacity and
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longevity of the scent on the skin or in the air.

Solvent/Carrier: It can be used to dissolve solid fragrance raw materials or highly viscous

materials, facilitating their incorporation into a fragrance concentrate. Its excellent solvency

can also help to create homogenous and stable formulations.

Modifier/Blender: In complex accords, it can act as a blender, helping to meld different

fragrance notes together to create a more seamless and harmonious scent profile. Its faint

waxy character can also add a subtle textural effect to the overall composition.

Diluent in Functional Fragrances: In applications such as candles, air fresheners, and other

products where a slow release of fragrance is desired, Dimethyl hexadecanedioate can be

used as a non-flammable, stable diluent.

Experimental Protocols
The following protocols are designed to evaluate the performance of Dimethyl
hexadecanedioate in a standard fragrance composition.

Protocol for Evaluating Fixative Properties
Objective: To determine the effect of Dimethyl hexadecanedioate on the longevity of a model

fragrance.

Materials:

Dimethyl hexadecanedioate

A model fragrance concentrate (e.g., a simple floral or citrus accord)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale (4 decimal places)

Blotter strips (smelling strips)

Controlled environment chamber (25°C, 50% RH)
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Trained sensory panel

Procedure:

Preparation of Test Samples:

Control Sample: Prepare a 10% solution of the model fragrance concentrate in ethanol.

Test Sample: Prepare a solution containing 10% model fragrance concentrate, 5%

Dimethyl hexadecanedioate, and 85% ethanol. Ensure the Dimethyl
hexadecanedioate is fully dissolved.

Application:

Dip one blotter strip into the Control Sample and another into the Test Sample for 5

seconds.

Remove the blotters and allow the excess to drip off.

Place the blotters in the controlled environment chamber.

Sensory Evaluation:

A trained sensory panel will evaluate the odor intensity of the blotters at regular intervals

(e.g., 0, 1, 2, 4, 8, 12, 24, and 48 hours).

Panelists will rate the perceived intensity on a scale of 0 (no odor) to 9 (very strong odor).

Data Analysis:

Plot the average odor intensity versus time for both the Control and Test samples.

Compare the decay curves to determine if the presence of Dimethyl hexadecanedioate
resulted in a slower decline in odor intensity over time.

Protocol for Assessing Solvency of Solid Fragrance
Materials
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Objective: To determine the maximum solubility of a solid fragrance raw material in Dimethyl
hexadecanedioate.

Materials:

Dimethyl hexadecanedioate

A solid fragrance raw material (e.g., Vanillin, Coumarin, or a synthetic musk)

Heated magnetic stirrer

Glass vials with screw caps

Digital scale

Procedure:

Preparation:

Weigh 5 grams of Dimethyl hexadecanedioate into a glass vial.

Heat the vial on the heated magnetic stirrer to just above its melting point (e.g., 65°C) to

create a liquid.

Titration:

Gradually add small, pre-weighed amounts of the solid fragrance raw material to the

molten Dimethyl hexadecanedioate while stirring.

Continue adding the solid material until it no longer dissolves and a saturated solution is

formed (i.e., solid particles remain suspended after prolonged stirring).

Calculation:

Record the total weight of the solid fragrance material that was successfully dissolved.

Calculate the solubility as a weight percentage (w/w).
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Visualized Workflows and Relationships
The following diagrams illustrate key processes in the evaluation and application of Dimethyl
hexadecanedioate in fragrance development.

Sample Preparation

Evaluation Data Analysis

Prepare Control:
Fragrance + Ethanol

Apply to Blotters

10% Fragrance

Prepare Test:
Fragrance + DMHD + Ethanol

10% Fragrance, 5% DMHD

Sensory Panel Evaluation
(0, 1, 2, 4, 8, 24, 48 hrs)

Place in chamber Plot Odor Intensity
vs. Time

Compare Decay Curves &
Determine Fixative Effect

Click to download full resolution via product page

Caption: Workflow for evaluating the fixative properties of Dimethyl hexadecanedioate
(DMHD).
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Solid Fragrance Material

Stir Until Dissolved
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Record Total Weight
of Dissolved Solid

No (Saturated)

Calculate Solubility (w/w %)

End
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Caption: Protocol for determining the solubility of a solid aromatic in Dimethyl
hexadecanedioate.
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Safety and Regulatory Considerations
Dimethyl hexadecanedioate is not currently listed as a fragrance ingredient by the

International Fragrance Association (IFRA) or the Flavor and Extract Manufacturers Association

(FEMA). As such, any use in commercial fragrance compositions would require a full safety

assessment, including dermal sensitization, phototoxicity, and irritation studies, to ensure

compliance with regional and international regulations. It is recommended to consult with

regulatory experts before commercialization.

Conclusion
Dimethyl hexadecanedioate presents a promising profile for use as a multifunctional

ingredient in fragrance compositions. Its low intrinsic odor, excellent solvency, and low volatility

position it as a potentially valuable tool for perfumers looking to enhance the performance and

stability of their creations. The experimental protocols provided herein offer a starting point for

the systematic evaluation of this material. Further research, particularly in the area of sensory

analysis and stability testing in various product bases, is warranted to fully elucidate its benefits

and limitations.

To cite this document: BenchChem. [Application Notes and Protocols: Dimethyl
Hexadecanedioate in Fragrance Compositions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b102918#application-of-dimethyl-
hexadecanedioate-in-fragrance-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

